Cas no 2088942-47-4 (4-[6-(3-Trifluoromethylphenyl)-pyridin-3-yl]-pyrimidin-2-ylamine)

• Product Name: 4-[6-(3-Trifluoromethylphenyl)-pyridin-3-yl]-pyrimidin-2-ylamine
• CAS No: 2088942-47-4
• MF: C₁₆H₁₁F₃N₄
• MW: 316.280553102493
• MDL: MFCD29918676
• CID: 4781611
• Update Time: 2026-02-27

4-[6-(3-Trifluoromethylphenyl)-pyridin-3-yl]-pyrimidin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-[6-(3-Trifluoromethylphenyl)-pyridin-3-yl]-pyrimidin-2-ylamine
• 4-[6-(3-Trifluoromethyl-phenyl)-pyridin-3-yl]-pyrimidin-2-ylamine

• MDL： MFCD29918676
• Inchi： 1S/C16H11F3N4/c17-16(18,19)12-3-1-2-10(8-12)13-5-4-11(9-22-13)14-6-7-21-15(20)23-14/h1-9H,(H2,20,21,23)
• InChI Key： SKVRKJZHVAAIQM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(=CN=1)C1C=CN=C(N)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 390
• XLogP3: 3
• Topological Polar Surface Area: 64.7

Additional information on 4-[6-(3-Trifluoromethylphenyl)-pyridin-3-yl]-pyrimidin-2-ylamine

Research Brief on 4-[6-(3-Trifluoromethylphenyl)-pyridin-3-yl]-pyrimidin-2-ylamine (CAS: 2088942-47-4)

4-[6-(3-Trifluoromethylphenyl)-pyridin-3-yl]-pyrimidin-2-ylamine (CAS: 2088942-47-4) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a kinase inhibitor, particularly in targeting specific signaling pathways implicated in cancer and inflammatory diseases. This research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and clinical relevance.

The compound's structure features a pyrimidin-2-ylamine core linked to a pyridine ring substituted with a 3-trifluoromethylphenyl group. This unique configuration confers high selectivity and potency against certain kinases, making it a promising candidate for drug development. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting aberrant kinase activity, which is often associated with tumor proliferation and immune dysregulation.

One of the key findings from recent research is the compound's ability to selectively inhibit the JAK-STAT pathway, a critical signaling cascade involved in cytokine-mediated inflammation and oncogenesis. Preclinical studies using cell lines and animal models have shown that 4-[6-(3-Trifluoromethylphenyl)-pyridin-3-yl]-pyrimidin-2-ylamine effectively suppresses STAT3 phosphorylation, leading to reduced tumor growth and improved survival rates in models of hematologic malignancies.

Pharmacokinetic studies have further elucidated the compound's favorable absorption, distribution, metabolism, and excretion (ADME) profile. Its bioavailability and half-life make it suitable for oral administration, a significant advantage for clinical translation. Additionally, toxicity assessments have indicated a manageable safety profile, with minimal off-target effects at therapeutic doses.

Emerging data also suggest potential applications beyond oncology. For instance, the compound's anti-inflammatory properties are being explored in autoimmune diseases such as rheumatoid arthritis and psoriasis. Early-stage clinical trials are underway to evaluate its efficacy and safety in these indications, with preliminary results expected in the coming year.

In conclusion, 4-[6-(3-Trifluoromethylphenyl)-pyridin-3-yl]-pyrimidin-2-ylamine (CAS: 2088942-47-4) represents a promising therapeutic agent with broad applicability in oncology and immunology. Its selective kinase inhibition, coupled with a favorable pharmacologic profile, positions it as a strong candidate for further development. Future research should focus on optimizing its clinical utility and exploring combination therapies to enhance its therapeutic potential.